5-(Trifluoromethyl)-1a,2,3,7b-tetrahydro-1H-cyclopropa[c]quinoline

• Molecular Formula: C11H10F3N
• Molecular Weight: 213.20 g/mol
• IUPAC Name: 5-(trifluoromethyl)-1a,2,3,7b-tetrahydro-1H-cyclopropa[c]quinoline
• InChI: InChI=1S/C11H10F3N/c12-11(13,14)7-1-2-8-9-3-6(9)5-15-10(8)4-7/h1-2,4,6,9,15H,3,5H2
• InChI Key: OXXIAIAUEUAWOW-UHFFFAOYSA-N
• Canonical SMILES: C1C2C1C3=C(C=C(C=C3)C(F)(F)F)NC2

Description

5-(Trifluoromethyl)-1a,2,3,7b-tetrahydro-1H-cyclopropa[c]quinoline is a cyclopropane-fused quinoline derivative featuring a trifluoromethyl (-CF₃) substituent at the 5-position of the quinoline core.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Trifluoromethyl)-1a,2,3,7b-tetrahydro-1H-cyclopropa[c]quinoline typically involves cyclization and cycloaddition reactions. One common method includes the reaction of 6-H-trifluoromethyl-5,7,8-trifluoroquinolines with organometallic compounds such as MeLi, n-BuLi, PhLi, and PhMgBr, followed by treatment with hydrochloric acid .

Industrial Production Methods

Industrial production methods for fluorinated quinolines often focus on green and sustainable chemistry. Techniques such as microwave-assisted synthesis, solvent-free reactions, and the use of recyclable catalysts are employed to minimize environmental impact .

Chemical Reactions Analysis

Types of Reactions

5-(Trifluoromethyl)-1a,2,3,7b-tetrahydro-1H-cyclopropa[c]quinoline undergoes various chemical reactions, including:

Oxidation: Typically involves reagents like potassium permanganate or chromium trioxide.

Reduction: Commonly uses hydrogenation with palladium on carbon or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions often employ reagents like sodium hydride or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Hydrogen gas with palladium on carbon.

Substitution: Sodium hydride in anhydrous conditions.

Major Products

The major products formed from these reactions include various functionalized quinoline derivatives, which can be further utilized in medicinal chemistry and materials science .

Scientific Research Applications

5-(Trifluoromethyl)-1a,2,3,7b-tetrahydro-1H-cyclopropa[c]quinoline has several applications in scientific research:

Chemistry: Used as a building block for synthesizing complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its antibacterial and antineoplastic properties.

Industry: Utilized in the development of advanced materials and agrochemicals

Mechanism of Action

The mechanism of action of 5-(Trifluoromethyl)-1a,2,3,7b-tetrahydro-1H-cyclopropa[c]quinoline involves its interaction with specific molecular targets. For instance, in antibacterial applications, it targets bacterial enzymes such as DNA gyrase and topoisomerase IV, stabilizing the enzyme-DNA complex and leading to cell death . In antineoplastic applications, it may inhibit specific signaling pathways involved in cell proliferation .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

Positional Isomers: 4-(Trifluoromethyl)-1a,2,3,7b-tetrahydro-1H-cyclopropa[c]quinoline

• Key Differences: The CF₃ group at the 4-position (vs. 5-position in the target compound) alters electronic distribution and steric interactions. Quantum-chemical calculations on similar cyclopropaquinolines suggest that substituent position significantly affects reaction pathways and stability .
• Safety and Storage : Requires dry, ventilated storage in sealed containers, avoiding heat and moisture, indicative of hygroscopicity and environmental toxicity risks .

Halogen-Substituted Analogs: 5-Bromo- and 7-Bromo-1a,2,3,7b-tetrahydro-1H-cyclopropa[c]quinoline

• Substituent Impact : Bromine, a leaving group, enhances reactivity in nucleophilic substitutions compared to the electron-withdrawing CF₃ group.
• Physical Properties :
  • 5-Bromo derivative: Molecular weight = 224.1 g/mol, stored under inert atmosphere at room temperature .
  • 7-Bromo derivative: Molecular weight = 224.1 g/mol, requires refrigeration for stability .

Parent Compound: 1a,2,3,7b-Tetrahydro-1H-cyclopropa[c]quinoline

• Baseline Properties : Molecular formula = C₁₀H₁₁N, molecular weight = 145.2 g/mol. Lacking substituents, it serves as a reference for evaluating the effects of CF₃ or halogen groups .

Pyrimido-Fused Derivatives

• Examples: 8-(Trifluoromethyl)-pyrimido[1,2-a]quinolines (e.g., compounds 3bl and 3bm in ).
• Structural Contrast : Fusion with a pyrimidine ring increases molecular weight (371–387 g/mol) and melting points (192–227°C), highlighting the impact of additional rings on thermal stability .

Physicochemical Properties

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Storage Conditions
Target: 5-(Trifluoromethyl)-...	CF₃ at C5	C₁₁H₁₀F₃N	~213.2*	N/A	Dry, ventilated, sealed container
4-(Trifluoromethyl)-...	CF₃ at C4	C₁₁H₁₀F₃N	~213.2*	N/A	Dry, cool, avoid light
5-Bromo-...	Br at C5	C₁₀H₁₀BrN	224.1	N/A	Inert atmosphere, room temperature
Parent compound	None	C₁₀H₁₁N	145.2	N/A	Standard conditions

*Estimated based on parent compound and substituent addition.

Reactivity and Stability

• Electron-Withdrawing Effects: The CF₃ group deactivates the quinoline ring toward electrophilic substitution compared to bromine, which may direct reactivity to specific positions .
• Cyclopropane Ring: Strain-induced reactivity is evident in analogs like 1а,2,7b-triphenyl-1а,2,3,7b-tetrahydro-1Н-cyclopropa[c]quinoline, where zinc chloride catalyzes ring-opening or rearrangement reactions .